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Compound of Interest

Compound Name: Ammonium tetrachloroplatinate(II)

Cat. No.: B083347 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of hazardous materials is paramount. This guide provides essential, immediate safety

and logistical information for Ammonium tetrachloroplatinate(II), a compound that is toxic if

swallowed, causes serious eye damage, and may cause allergic skin or respiratory reactions.

[1][2][3]

Personal Protective Equipment (PPE) and Exposure
Limits
When handling Ammonium tetrachloroplatinate(II), a comprehensive suite of personal

protective equipment is mandatory to minimize exposure and ensure personal safety. The

following table summarizes the required PPE and the occupational exposure limits for platinum

soluble salts.
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Personal Protective
Equipment

Specification
Occupational Exposure
Limits (as Pt)

Eye/Face Protection

Safety goggles with side

protection or a chemical splash

face shield.[4][5]

PEL (Permissible Exposure

Limit): 0.002 mg/m³[2]

Hand Protection

Chemical-resistant gloves

(e.g., Neoprene, tested

according to EN 374).[4][5][6]

TLV (Threshold Limit Value):

0.002 mg/m³[2]

Skin and Body Protection

Protective clothing, such as a

lab coat or chemical-resistant

apron, and closed-toe

footwear.[5][7]

IDLH (Immediately Dangerous

to Life or Health): 4.0 mg/m³[2]

Respiratory Protection

In case of inadequate

ventilation or dust formation,

use a NIOSH/MSHA approved

respirator with appropriate

cartridges (e.g., type P2 (EN

143)).[8][9]

Operational Plan for Handling
A systematic approach to handling Ammonium tetrachloroplatinate(II) is crucial to prevent

contamination and accidental exposure.

Preparation and Engineering Controls
Ventilation: Always handle this substance in a well-ventilated area, preferably within a

chemical fume hood.[8]

Designated Area: Establish a designated area for handling, clearly marked with appropriate

hazard signs.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and in good working order.
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Handling Procedures
Avoid Dust Formation: Take care to avoid the generation of dust when handling the solid

material.[6]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands and face

thoroughly after handling.

Clothing: Immediately change any contaminated clothing.

Storage
Container: Keep the container tightly closed and store in a dry place.

Location: Store in a locked and well-ventilated area, accessible only to authorized personnel.

[8]

Incompatibilities: Store away from strong oxidizing agents, acids, and bases.[8]

Emergency and First Aid Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, holding the

eyelids open.[1][6][8] Seek immediate medical attention.[8]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[8]

If skin irritation or a rash occurs, get medical advice.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If respiratory

symptoms occur, call a poison center or doctor.[8]

Ingestion: If swallowed, immediately call a poison center or doctor. Rinse mouth with water.

[1][6][8]

Disposal Plan
Proper disposal of Ammonium tetrachloroplatinate(II) and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.
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Waste Collection: Collect waste material in appropriate, labeled containers for disposal.[1][6]

Container Disposal: Handle uncleaned containers as you would the product itself.

Regulatory Compliance: Dispose of contents and container to an approved waste disposal

plant in accordance with national and local regulations.[8] Do not allow the product to enter

drains.

Workflow for Safe Handling and Emergency
Response
The following diagram illustrates the logical workflow for handling Ammonium
tetrachloroplatinate(II) and the appropriate response in case of an emergency.
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Workflow for Handling Ammonium Tetrachloroplatinate(II)

Emergency Protocol

Start: Prepare for Handling

Assess Hazards and Review SDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Area
(Fume Hood, Spill Kit Ready)

Weigh and Handle Chemical

Spill or Exposure Occurs?

Cleanup and Decontaminate

No

Evacuate Area (if necessary)

Yes

Store in a Tightly Closed,
Dry, and Ventilated Area

Dispose of Waste According
to Regulations

End: Task Complete

Provide First Aid
(Eye Wash, Shower)

Seek Immediate Medical Attention

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Workflow for handling and emergency procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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